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Compound of Interest

Compound Name: 2-Chlorobenzamide

Cat. No.: B146235

Essential Safety and Handling Guide for 2-
Chlorobenzamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Chlorobenzamide (CAS No. 609-66-5). Adherence to these
guidelines is critical for ensuring personal safety and minimizing environmental impact in the

laboratory.

I. Hazard Identification and Personal Protective
Equipment (PPE)

2-Chlorobenzamide is classified as harmful if swallowed and may cause skin and eye
irritation.[1][2][3] Some sources also indicate it can be fatal if inhaled.[4] Therefore, strict
adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale
Chemical splash
goggles conforming to
Eye and Face Protects eyes from
) Safety Goggles EN 166 (EU) or
Protection dust and splashes.[6]
NIOSH (US)
standards.[5][6]
To be worn with safety
oggles, especially for
) 9099 p Y Provides full-face
Face Shield larger quantities or

when splashing is
possible.[6][7]

protection.[6]

Skin and Body

Chemical-resistant

Nitrile gloves are a

suitable choice.[6] )
Prevents skin contact.
Inspect before use

Protection Gloves [6]
and change
frequently.[4]
Protects skin and

Long-sleeved lab )
Lab Coat clothing from
coat.[6] ) )
accidental spills.[6]
A complete suit
protecting against Offers enhanced
Full Body Suit chemicals may be protection against

necessary for large-

scale operations.[4]

chemical exposure.

Respiratory Protection

NIOSH-approved
Respirator or Fume
Hood

All handling of the
solid should ideally
occur in a certified
chemical fume hood.
[1][6] Use a full-face

particle respirator if

Prevents inhalation of
dust particles.[4][6]

exposure limits are
exceeded or irritation

is experienced.[4]
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Il. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for minimizing exposure and ensuring a safe working
environment when handling 2-Chlorobenzamide.

A. Pre-Operational Checks:

» Verify Equipment: Ensure a certified chemical fume hood, eyewash station, and safety
shower are accessible and operational.[5]

o Gather Materials: Have all necessary PPE, handling equipment (spatulas, weigh boats), and
waste containers readily available.

o Review Safety Data Sheet (SDS): Before starting, review the SDS for 2-Chlorobenzamide.
B. Handling Procedures:

e Work in a Ventilated Area: Conduct all weighing and transferring of 2-Chlorobenzamide
powder inside a certified chemical fume hood to avoid dust formation.[1][4]

e Don PPE: Wear all the recommended PPE as detailed in Table 1.

» Dispensing: Carefully dispense the required amount of 2-Chlorobenzamide, minimizing the
generation of dust.

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[2]
e No Consumption: Do not eat, drink, or smoke in the handling area.[5]

C. Post-Handling:

o Clean Workspace: Thoroughly clean the work area and any equipment used.

o Decontaminate PPE: Decontaminate reusable PPE according to the manufacturer's
instructions. Dispose of single-use PPE in the designated waste stream.

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][5]
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lll. Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

If swallowed, call a POISON CENTER or doctor
Ingestion immediately.[5] Rinse mouth with water.[5] Do

NOT induce vomiting.[2]

Move the person to fresh air.[2] If not breathing,
Inhalation give artificial respiration.[5] Seek medical

attention if symptoms persist.[5]

Wash off immediately with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact _ _ o
contaminated clothing.[2] If skin irritation

persists, call a physician.[5]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[5] Get

medical attention.[5]

IV. Disposal Plan

Proper storage and disposal are critical to prevent environmental contamination and ensure
regulatory compliance.

A. Storage of Waste:
» Container: Keep waste in a suitable, closed, and clearly labeled container.[5]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.[1][2]

B. Spill and Leak Cleanup:

o Containment: For small spills, sweep or vacuum up the material and place it into a suitable
disposal container.[2] Avoid generating dust.[2]
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» Ventilation: Ensure adequate ventilation during cleanup.[2]
e Environmental Precautions: Prevent the product from entering drains.[4]
C. Final Disposal:

o Licensed Contractor: Arrange for disposal through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5][6]

o Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[1]

V. Physical and Chemical Properties

Table 2: Properties of 2-Chlorobenzamide

Property Value

Appearance White to off-white crystalline solid/powder[1][5]
Odor Faint characteristic odor or odorless[1][5]
Molecular Formula C7H6CINOI[1]

Molecular Weight 155.58 g/mol [4]

Melting Point 141 - 145 °C (285.8 - 293 °F)[5]

Sparingly soluble in water; more soluble in
Solubility organic solvents like ethanol, acetone, and

dimethylformamide.[1]

- Stable under normal temperatures and
Stability
pressures.[1]

VI. Workflow for Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of 2-
Chlorobenzamide.

Caption: Safe handling and disposal workflow for 2-Chlorobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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